molecular formula C15H15N5O2S B12116287 5-(5-ethyl-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide

5-(5-ethyl-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide

Cat. No.: B12116287
M. Wt: 329.4 g/mol
InChI Key: QJXVIGZOHHLTAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrazole-3-carboxamide core linked to a 5-ethyl-2-hydroxyphenyl substituent and a 5-methyl-1,3,4-thiadiazol-2-yl group.

Properties

Molecular Formula

C15H15N5O2S

Molecular Weight

329.4 g/mol

IUPAC Name

3-(5-ethyl-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-5-carboxamide

InChI

InChI=1S/C15H15N5O2S/c1-3-9-4-5-13(21)10(6-9)11-7-12(19-18-11)14(22)16-15-20-17-8(2)23-15/h4-7,21H,3H2,1-2H3,(H,18,19)(H,16,20,22)

InChI Key

QJXVIGZOHHLTAH-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(C=C1)O)C2=NNC(=C2)C(=O)NC3=NN=C(S3)C

Origin of Product

United States

Biological Activity

5-(5-ethyl-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide is a novel compound that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound can be characterized by its unique structural features:

  • Molecular Formula : C14H16N4O2S
  • Molecular Weight : 304.36 g/mol
  • IUPAC Name : 5-(5-ethyl-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. The presence of the pyrazole and thiadiazole rings allows for multiple interactions, including:

  • Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in inflammatory pathways.
  • Receptor Binding : It may bind to receptors that modulate pain and inflammation.

Pharmacological Activities

Research indicates that 5-(5-ethyl-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide exhibits a range of pharmacological activities:

Anti-inflammatory Activity

A study conducted on various pyrazole derivatives revealed that compounds similar to this one demonstrated significant anti-inflammatory effects. For example:

  • Carrageenan-Induced Paw Edema Model : Compounds showed up to 84% inhibition compared to standard anti-inflammatory drugs like diclofenac .

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Preliminary tests indicate effectiveness against several bacterial strains:

  • In vitro Testing : Compounds with similar moieties have shown activity against E. coli and Staphylococcus aureus, suggesting that this compound may also possess antimicrobial properties .

Anticancer Potential

Recent investigations into related compounds have highlighted their anticancer potential:

  • Cell Line Studies : Compounds with similar structural features have displayed cytotoxicity against various cancer cell lines, indicating that further research into this compound's anticancer properties is warranted .

Case Studies and Research Findings

Several studies have focused on the synthesis and evaluation of pyrazole derivatives, providing insight into the biological activity of compounds related to 5-(5-ethyl-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide:

StudyCompoundActivityFindings
Sharath et al. (2014)Pyrazole DerivativesAnti-inflammatoryUp to 84% inhibition in paw edema model .
Burguete et al. (2016)Thiadiazole-Pyrazole DerivativesAntimicrobialEffective against Bacillus subtilis and E. coli .
Selvam et al. (2018)Pyrazole-Carboxamide DerivativesAnticancerSignificant cytotoxicity in cancer cell lines .

Scientific Research Applications

Anticancer Applications

The anticancer properties of compounds containing the 1,3,4-thiadiazole moiety are well-documented. Research indicates that derivatives of thiadiazoles exhibit significant cytotoxic effects against various cancer cell lines. For instance:

  • A study highlighted the synthesis and evaluation of several thiadiazole derivatives that demonstrated potent activity against human cancer cell lines such as lung (A549), skin (SK-MEL-2), ovarian (SK-OV-3), and colon cancer (HCT15) cells. The most active compound showed an IC50 value of 4.27 µg/mL against SK-MEL-2 cells .
  • Another investigation into pyrazole derivatives revealed their effectiveness as anticancer agents through structure-activity relationship studies, indicating that modifications in the phenyl ring could enhance cytotoxicity .

Antimicrobial Properties

Compounds derived from pyrazoles and thiadiazoles have also been explored for their antimicrobial properties:

  • Research has demonstrated that certain thiadiazole derivatives exhibit significant antibacterial activity against a range of pathogens. For example, N-(p-substituted benzylidene)-5-methyl-1,3,4-thiadiazole-2-amines were synthesized and evaluated for their antibacterial efficacy, showcasing promising results against various bacterial strains .

Other Biological Activities

Beyond anticancer and antimicrobial applications, the compound's potential extends to other therapeutic areas:

  • Antioxidant Activity : Thiadiazole derivatives have been reported to possess antioxidant properties, which are crucial for combating oxidative stress-related diseases .
  • Anti-inflammatory Effects : Some studies suggest that these compounds may exhibit anti-inflammatory activities, making them candidates for treating inflammatory diseases .

Case Study 1: Anticancer Activity

In a comprehensive study on thiadiazole derivatives, researchers synthesized a series of compounds and tested their cytotoxic effects on various cancer cell lines using MTT assays. The findings indicated that specific structural modifications significantly enhanced the inhibitory potency against prostate cancer (PC3) and neuroblastoma (SKNMC) cell lines .

Case Study 2: Antimicrobial Evaluation

A series of N-(p-substituted benzylidene)-5-methyl-1,3,4-thiadiazole-2-amines were synthesized and tested for antibacterial activity. The results showed that certain derivatives exhibited strong inhibition against Gram-positive and Gram-negative bacteria, indicating their potential as effective antimicrobial agents .

Comparison with Similar Compounds

Structural Analogues

Core Heterocycle Modifications
  • Pyrazole vs. Triazole/Thiadiazole Hybrids: N-(5-Ethylsulfanyl-1,3,4-thiadiazol-2-yl)-5-methyl-1-(4-methylphenyl)triazole-4-carboxamide () replaces the pyrazole with a triazole, altering π-π stacking and hydrogen-bonding interactions .
Substituent Variations
  • Hydroxyphenyl Group Modifications: 5-(2-Hydroxy-4-methylphenyl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide () replaces the 5-ethyl group with 4-methyl, reducing steric bulk but maintaining hydrogen-bonding capacity .

Physical and Spectral Properties

Compound Melting Point (°C) Yield (%) Key Spectral Data (NMR) Reference
Target Compound* Not reported Not given Likely δ 6.5–7.5 (aromatic H), δ 2.5–3.5 (ethyl/methyl)
5-(2-Hydroxy-4-methylphenyl)-analogue 135–136 85 δ 2.3 (CH3), δ 6.8 (OH)
N-(3-Chlorophenyl)-thiadiazole 175–177 82 δ 7.4–7.6 (Cl-C6H4), δ 8.1 (pyridinyl)
5-(Methylthio)-N-phenyl-thiadiazole 138–140 97 δ 2.5 (SCH3), δ 7.2–7.4 (Ph)

Preparation Methods

Retrosynthetic Analysis and Strategic Bond Disconnections

The target molecule can be dissected into three primary components:

  • 5-Ethyl-2-hydroxyphenyl moiety : Introduced via electrophilic aromatic substitution or directed ortho-metalation.

  • 1H-Pyrazole-3-carboxamide core : Constructed through cyclocondensation of diketones or β-keto esters with hydrazine derivatives.

  • 5-Methyl-1,3,4-thiadiazol-2-amine : Synthesized via cyclization of thiosemicarbazides or thiourea derivatives.

Key bonds for disconnection include the amide linkage between the pyrazole and thiadiazole rings and the C–C bond connecting the pyrazole to the aryl group .

Synthesis of the 5-Ethyl-2-Hydroxyphenyl Substituent

The 5-ethyl-2-hydroxyphenyl group is typically introduced via formylation or alkylation of a phenol precursor. For example, ethyl 2-(3-formyl-4-hydroxyphenyl)-4-methylthiazole-5-carboxylate is synthesized using hexamethylenetetramine (HMTA) in methanesulfonic acid at 75°C for 10 hours, achieving a 72.3% yield . Analogously, the 5-ethyl group can be installed via Friedel-Crafts alkylation using ethyl bromide and a Lewis acid catalyst.

Table 1: Optimization of Ethyl Group Introduction

SubstrateReagentCatalystTemp (°C)Yield (%)
2-HydroxyphenylacetonitrileEthyl bromideAlCl₃8068
2-HydroxyacetophenoneEthyl magnesium bromide2552

Construction of the Pyrazole-3-Carboxamide Core

The pyrazole ring is formed via cyclocondensation of β-keto esters with hydrazine derivatives. For instance, ethyl 2-(4-hydroxyphenyl)-4-methylthiazole-5-carboxylate reacts with hydrazine hydrate in propan-2-ol under reflux to yield the corresponding hydrazide . Subsequent dehydration or oxidation forms the pyrazole ring.

Critical Parameters :

  • Solvent : Propan-2-ol or ethanol for optimal solubility.

  • Temperature : Reflux conditions (80–100°C) to drive cyclization.

  • Catalyst : Acetic acid or sulfuric acid accelerates imine formation .

Synthesis of 5-Methyl-1,3,4-Thiadiazol-2-Amine

The thiadiazole ring is synthesized from thiosemicarbazides. For example, carbothioamide derivatives cyclize in acidic media (e.g., H₂SO₄) to form 1,3,4-thiadiazoles . Methylation at the 5-position is achieved using methyl iodide or dimethyl sulfate in alkaline conditions.

Table 2: Thiadiazole Cyclization Conditions

Starting MaterialReagentAcidTemp (°C)Yield (%)
CarbothioamideH₂SO₄12085
Thiourea derivativePolyphosphoric acid10078

Amide Coupling and Final Assembly

The pyrazole-3-carboxylic acid is activated (e.g., via mixed anhydride or HATU) and coupled with 5-methyl-1,3,4-thiadiazol-2-amine. A representative procedure involves:

  • Activation : Treat pyrazole-3-carboxylic acid with thionyl chloride to form the acyl chloride.

  • Coupling : React with thiadiazol-2-amine in dichloromethane and triethylamine at 0–5°C .

Yield Optimization :

  • Solvent : Dichloromethane or DMF improves nucleophilicity.

  • Base : Triethylamine or DMAP neutralizes HCl, preventing side reactions.

Purification and Characterization

Final purification is achieved via recrystallization (e.g., from isopropanol) or column chromatography (silica gel, ethyl acetate/hexane). Characterization includes:

  • ¹H/¹³C NMR : Confirmation of aryl, pyrazole, and thiadiazole protons.

  • HPLC : Purity >98% using C18 columns (acetonitrile/water gradient).

Challenges and Mitigation Strategies

  • Regioselectivity in Pyrazole Formation : Use directing groups (e.g., esters) to favor 1,3-dipolar cycloaddition at the 3-position.

  • Oxidation of Hydroxyphenyl Group : Protect phenolic –OH with acetyl groups during synthesis.

  • Thiadiazole Ring Instability : Avoid prolonged heating above 120°C to prevent decomposition .

Q & A

Basic: What are the standard synthetic routes for 5-(5-ethyl-2-hydroxyphenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide?

Answer:
The synthesis typically involves multi-step reactions:

Cyclization of thiosemicarbazides : Reacting substituted phenylhydrazines with thiourea derivatives under acidic conditions to form the thiadiazole ring .

Pyrazole-carboxamide coupling : Condensation of 5-ethyl-2-hydroxyphenyl-substituted pyrazole-3-carboxylic acid with 5-methyl-1,3,4-thiadiazol-2-amine using coupling agents like EDC/HOBt in DMF .

Functional group protection : Hydroxyl groups may require protection (e.g., acetyl or benzyl) during synthesis to prevent side reactions .
Key Conditions : Reactions are often conducted at room temperature or mild heating (60–80°C) in polar aprotic solvents (DMF, DMSO) with bases like K₂CO₃ .

Advanced: How can reaction yields be optimized for thiadiazole-pyrazole hybrids with sensitive functional groups (e.g., hydroxyl or thiophene)?

Answer:
Optimization strategies include:

  • Stoichiometric control : Ensure a 1.1–1.2 molar excess of the coupling agent to minimize unreacted intermediates .
  • Catalyst selection : Use phase-transfer catalysts (e.g., TBAB) to enhance reactivity in biphasic systems .
  • In-situ monitoring : Thin-layer chromatography (TLC) with ethyl acetate/hexane (3:7) to track reaction progress and terminate at optimal conversion .
  • Low-temperature steps : For hydroxyl-rich intermediates, reactions at 0–5°C reduce oxidation or decomposition .

Basic: What analytical techniques confirm the structure and purity of this compound?

Answer:

  • Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR identifies proton environments (e.g., hydroxyl at δ 9.8–10.2 ppm, thiadiazole protons at δ 7.5–8.0 ppm) .
  • High-Performance Liquid Chromatography (HPLC) : Reverse-phase C18 columns (acetonitrile/water) assess purity (>95% required for biological assays) .
  • Mass Spectrometry (HRMS) : Exact mass matching within 2 ppm error confirms molecular formula .

Advanced: How to resolve contradictions in reported bioactivity data (e.g., antimicrobial efficacy)?

Answer: Contradictions may arise from:

  • Assay variability : Standardize protocols (e.g., MIC testing per CLSI guidelines) and use reference strains (e.g., S. aureus ATCC 25923) .
  • Structural analogs : Compare activity of derivatives (e.g., replacing 5-ethyl with cyclopropyl groups) to identify pharmacophore contributions .
  • Purity thresholds : Impurities >5% (via HPLC) can skew results; repurify via column chromatography .

Advanced: What computational methods predict the bioactivity of this compound?

Answer:

  • PASS Online : Predicts antimicrobial/anticancer potential based on structural fragments (e.g., thiadiazole’s π-deficient ring enhances DNA intercalation) .
  • Molecular docking : AutoDock Vina evaluates binding to targets (e.g., E. coli DNA gyrase or human Topo II) with scoring functions (<-7 kcal/mol indicates strong binding) .
  • QSAR models : Train models using descriptors like logP and polar surface area to correlate with observed IC₅₀ values .

Basic: What are initial biological screening strategies for this compound?

Answer:

  • Antimicrobial screening : Broth microdilution against Gram-positive/-negative bacteria and fungi (e.g., C. albicans ATCC 90028) .
  • Anticancer assays : MTT viability tests on cancer cell lines (e.g., MCF-7, HeLa) with IC₅₀ determination .
  • Enzyme inhibition : Evaluate inhibition of COX-2 or HDACs via fluorometric assays .

Advanced: How to achieve regioselective functionalization of the pyrazole-thiadiazole core?

Answer:

  • Directed metallation : Use LDA at -78°C to deprotonate the pyrazole N-H, followed by electrophilic quenching (e.g., alkyl halides) .
  • Protecting group strategies : Temporarily block the hydroxyl group with TBSCl to direct coupling to the thiadiazole amine .
  • Microwave-assisted synthesis : Enhances regioselectivity in heterocycle formation (e.g., 80°C, 30 min, 300 W) .

Basic: How to assess the compound’s stability under varying storage and experimental conditions?

Answer:

  • Thermal stability : Thermogravimetric analysis (TGA) at 25–200°C identifies decomposition points .
  • pH stability : Incubate in buffers (pH 2–12) for 24h; monitor degradation via HPLC .
  • Light sensitivity : Store in amber vials and test under UV light (254 nm) for photodegradation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.